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Introduction
The measurement of galactose oxidation in vivo provides a valuable tool for assessing hepatic

function and investigating overall carbohydrate metabolism. D-galactose, a C-4 epimer of

glucose, is primarily metabolized in the liver through the Leloir pathway. By using a stable

isotope-labeled substrate, such as D-galactose-5-13C, researchers can non-invasively trace

the metabolic fate of galactose and quantify its oxidation to carbon dioxide (CO2). The

appearance of 13CO2 in expired breath is directly proportional to the rate of galactose

oxidation. This application note provides detailed protocols for conducting studies using D-
galactose-5-13C, with a primary focus on the 13C-galactose breath test, and outlines its

applications in clinical and research settings.

The 13C-galactose breath test is a well-established, non-invasive method for the quantitative

assessment of liver function.[1] It is particularly useful in distinguishing between healthy

individuals and patients with liver cirrhosis, as well as stratifying the severity of cirrhosis.[1][2]

Beyond liver function, stable isotope tracers like D-galactose-5-13C are employed in metabolic

research to study substrate utilization under various physiological conditions, such as exercise,

and in the investigation of inborn errors of metabolism like galactosemia.[3][4]
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Following oral or intravenous administration, D-galactose-5-13C is absorbed and transported

to the liver. In the hepatocytes, it enters the Leloir pathway, where it is ultimately converted to

glucose-1-phosphate and subsequently to glucose-6-phosphate. This glucose-6-phosphate can

then enter glycolysis and the tricarboxylic acid (TCA) cycle, leading to the release of the 13C

label as 13CO2. The 13CO2 is transported in the bloodstream to the lungs and exhaled. The

rate of 13CO2 appearance in the breath reflects the rate of galactose oxidation.

Applications
Assessment of Liver Function: The 13C-galactose breath test is a sensitive and specific tool

for evaluating cytosolic liver function. It can aid in the diagnosis and staging of liver diseases

such as cirrhosis.

Metabolic Research: D-galactose-5-13C can be used as a tracer to study galactose

metabolism and its contribution to overall energy expenditure in various physiological and

pathological states.

Exercise Physiology: Researchers can use this method to quantify the oxidation rate of

exogenous galactose during physical activity and understand its role as an energy source.

Inborn Errors of Metabolism: The test can be adapted to study defects in galactose

metabolism, such as in galactosemia, by measuring the impairment of galactose oxidation.

Drug Development: In drug development, this technique can be used to assess the potential

hepatotoxicity of new chemical entities or to monitor changes in liver function during clinical

trials.

Data Presentation
The following tables summarize quantitative data from various studies utilizing the 13C-

galactose breath test.

Table 1: Dosing Regimens for 13C-Galactose Breath Test
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Application
Labeled D-
galactose-5-
13C Dose

Unlabeled
Carrier
Galactose
Dose

Administration
Route

Reference(s)

Liver Function

Assessment
100 mg

25 g/m² of body

surface area
Oral

Pediatric

Galactosemia

7 mg/kg body

weight
Not specified Oral

Exercise

Physiology Study

8% solution

(tracer added)
8% solution Oral

Liver Function in

Rats

100 mg/kg body

weight
Not specified Intravenous

Table 2: Galactose Oxidation Rates in Different Populations

Population/Co
ndition

Peak
Exogenous
CHO Oxidation
( g/min )

Cumulative
13C Recovery
(% dose)

Time Point Reference(s)

Healthy Adults

(at rest)
N/A 19.9 ± 4.9 4 hours

Healthy Adults

(during exercise)
0.41 ± 0.03

21% of ingested

dose
120 minutes

Patients with

Liver Cirrhosis
N/A

Significantly

lower than

healthy

2 hours

Children with

Galactosemia
N/A 1.67 (average) 120 minutes

Healthy Children N/A 5.58 (average) 120 minutes
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Experimental Protocols
Protocol 1: 13C-Galactose Breath Test for Liver Function
Assessment
1. Subject Preparation:

Subjects should fast overnight for at least 8-12 hours prior to the test. Water is permitted.

A low-fiber diet is recommended the day before the test.

Avoid smoking and vigorous exercise on the day of the test.

Certain medications that may interfere with galactose metabolism should be discontinued, as

advised by a clinician.

2. Materials:

D-galactose-5-13C (e.g., 100 mg)

Unlabeled D-galactose (e.g., 25 g/m² of body surface area)

Drinking water (250-400 mL)

Breath collection bags or tubes (e.g., Exetainers)

Isotope Ratio Mass Spectrometer (IRMS) or Non-Dispersive Infrared Spectrometer (NDIRS)

3. Procedure:

Collect two baseline breath samples from the subject before administering the galactose

solution.

Dissolve the D-galactose-5-13C and unlabeled D-galactose in 250-400 mL of water.

Instruct the subject to drink the entire solution within 5 minutes.

Collect breath samples at regular intervals, for example, every 15-30 minutes for a total

duration of 2-4 hours. For liver function assessment, collection at 30-minute intervals for up
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to 4 hours is common.

To collect a breath sample, the subject should exhale normally into the collection device.

4. Sample Analysis:

The collected breath samples are analyzed for their 13CO2/12CO2 ratio using an IRMS or

NDIRS.

The results are typically expressed as a delta over baseline (DOB) value, which represents

the change in the 13CO2/12CO2 ratio from the baseline.

5. Data Analysis and Interpretation:

The primary outcome is the cumulative percentage of the administered 13C dose recovered

(cPDR or CUMPCD) in the breath over a specific period. This is calculated using the following

formula:

cPDR (%) = Σ [ (DOB(t) × V̇CO2 × T) / (D × R × 1000) ]

Where:

DOB(t) is the delta over baseline value at time t

V̇CO2 is the CO2 production rate (can be estimated using the Schofield equation)

T is the time interval between samples (in minutes)

D is the dose of 13C-galactose administered (in mg)

R is the international standard 13C/12C ratio (Pee Dee Belemnite, PDB ≈ 0.0112372)

A lower cPDR value is indicative of impaired galactose oxidation and, consequently, reduced

liver function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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